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Compound of Interest

Compound Name: Danca
CAS No.: 107408-10-6
Cat. No.: B1219486
Get Quote
. J

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper management and disposal of chemical reagents are paramount to ensuring a safe
and compliant working environment. Dansyl Chloride, a fluorescent labeling reagent frequently
utilized in biochemical and proteomic analyses, necessitates strict disposal protocols due to its
hazardous properties.[1] Adherence to these procedures minimizes risks to personnel and
prevents environmental contamination.

Immediate Safety and Handling Protocols

Before commencing any work with Dansyl Chloride, it is crucial to be fully aware of its hazards
and to have the appropriate safety measures in place. The primary hazards associated with
Dansyl Chloride are its corrosivity and its violent reactivity with water, which produces toxic and
corrosive hydrogen chloride gas.[1]

Personal Protective Equipment (PPE):

» Eye Protection: Chemical safety goggles with side shields are mandatory.
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o Skin Protection: Use chemical-resistant gloves (e.g., neoprene) and wear a lab coat or other
protective clothing.[2]

o Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
should be used in areas with inadequate ventilation or where dust may be generated.[2]

Engineering Controls:

o Always handle Dansyl Chloride in a well-ventilated area, preferably within a chemical fume
hood.[2]

o Ensure that an eyewash station and a safety shower are readily accessible.[2]

Chemical and Hazard Data

A thorough understanding of the chemical properties and associated hazards is the foundation
of safe handling and disposal.
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Property

Value

Source

Chemical Name

5-
(Dimethylamino)naphthalene-

1-sulfonyl chloride

[1]

CAS Number

605-65-2

[1]

Molecular Formula

C12H12CINO2S

[1]

Appearance

Yellow to orange crystalline

powder

[1]

Primary Hazards

Corrosive, Water-Reactive

[1]

Hazard Statements

Causes severe skin burns and

eye damage (H314)

[1]

Incompatibilities

Water, strong oxidizing agents,

strong bases, amines

[1]

UN Number

UN3261 or UN3131

[1]

EPA Waste Codes

D002 (Corrosivity), D003
(Reactivity)

[1]

Step-by-Step Disposal Procedures

All Dansyl Chloride waste, including unused product, expired material, and contaminated items,
must be treated as hazardous waste.[1] The absolute priority during disposal is the prevention
of any contact with water.[1]

o Waste Container Preparation:

o Select a clean, dry, and chemically compatible container with a secure lid. A wide-mouth
polyethylene or glass container is recommended.[1]

o The container must be clearly labeled: "HAZARDOUS WASTE: DANSYL CHLORIDE,
SOLID. CORROSIVE & WATER-REACTIVE". Include the accumulation start date and any
other institutionally required information.[1]
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Waste Transfer:

o Carefully transfer the solid Dansyl Chloride waste into the prepared container, taking
precautions to avoid creating dust.[1] Do not crush or grind the material.[1]

o Securely close the container lid immediately after adding the waste.[1]

Solid Waste: Items such as gloves, weighing paper, and pipette tips that are contaminated
with Dansyl Chloride should be placed in the designated solid hazardous waste container.

Sharps: Contaminated sharps, like needles or razor blades, must be disposed of in a
designated sharps container that is properly labeled for hazardous chemical waste.

Glassware Decontamination:

[¢]

Rinse glassware immediately after use with a compatible organic solvent, such as acetone
or chloroform, to prevent residue from hardening.[1]

o Collect this solvent rinse as hazardous liquid waste.

o A secondary rinse with a less reactive alcohol like isopropanol may be used to quench
trace amounts of the reagent if specified by your institution's Environmental Health and
Safety (EHS) protocol.[1]

o After thorough solvent decontamination, the glassware can typically be washed with soap
and water.[1]

Solutions of Dansyl Chloride in compatible organic solvents (e.g., acetone, chloroform, DMF)
must be disposed of as hazardous liquid waste.[1] Note: Dansyl Chloride is unstable in
DMSO,; this solvent should not be used for preparing solutions.[1]

Collect this waste in a separate, clearly labeled, and compatible solvent waste container.[1]

The label must list all chemical constituents, including Dansyl Chloride and the solvent(s).[1]

Crucially, never mix this waste stream with aqueous waste or other incompatible chemicals.

[1]
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Spill Management

In the event of a spill, immediate and appropriate cleanup is essential.
o Evacuate the area if necessary and alert others.
o Wear appropriate PPE.

o For small spills of solid material, carefully sweep it up, avoiding dust generation, and place it
in the designated hazardous waste container.

» Decontaminate the area with a cloth lightly dampened with a suitable organic solvent.[1]

» Dispose of the cleaning materials as hazardous solid waste.[1]

Disposal Workflow
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Workflow for the proper segregation and disposal of Dansyl Chloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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